Cas no 558-86-1 (1-bromo-1,1,2,2,3,3,4,4-octafluorobutane)

• Product Name: 1-bromo-1,1,2,2,3,3,4,4-octafluorobutane
• CAS No: 558-86-1
• MF: C₄HBrF₈
• MW: 280.941968679428
• CID: 944646
• PubChem ID: 2736351
• Update Time: 2025-11-01

1-bromo-1,1,2,2,3,3,4,4-octafluorobutane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-1,1,2,2,3,3,4,4-octafluorobutane
• 1-Brom-4H-octafluor-butan
• 1-bromo-1,1,2,2,3,3,4,4-octafluoro-butane
• 1-bromo-4H-octafluoro-butane
• 4-BROMO-1H-PERFLUOROBUTANE
• AKOS016015369
• MFCD00153707
• SCHEMBL9192063
• 558-86-1
• 1-Bromo-4H-octafluorobutane
• VPZIQULETJOWKK-UHFFFAOYSA-N

• Inchi： 1S/C4HBrF8/c5-4(12,13)3(10,11)2(8,9)1(6)7/h1H
• InChI Key： VPZIQULETJOWKK-UHFFFAOYSA-N
• SMILES： BrC(C(C(C(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 279.91300
• Monoisotopic Mass: 279.913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 66°C
• PSA: 0.00000
• LogP: 3.50980

1-bromo-1,1,2,2,3,3,4,4-octafluorobutane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 1-bromo-1,1,2,2,3,3,4,4-octafluorobutane

Recent Advances in the Application of 1-Bromo-1,1,2,2,3,3,4,4-octafluorobutane (CAS: 558-86-1) in Chemical and Biomedical Research

1-Bromo-1,1,2,2,3,3,4,4-octafluorobutane (CAS: 558-86-1), a highly fluorinated organic compound, has recently garnered significant attention in chemical and biomedical research due to its unique physicochemical properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in pharmaceuticals, materials science, and medical imaging.

Recent studies have highlighted the compound's utility as a versatile building block in organic synthesis. A 2023 publication in the Journal of Fluorine Chemistry demonstrated its effectiveness as a precursor for synthesizing complex fluorinated molecules, which are increasingly important in drug development due to their enhanced metabolic stability and bioavailability. The bromine moiety at the terminal position provides an excellent handle for further functionalization through cross-coupling reactions.

In biomedical applications, researchers have explored 1-bromo-1,1,2,2,3,3,4,4-octafluorobutane as a potential contrast agent for ultrasound imaging. Its high fluorine content and gas-phase behavior at physiological temperatures make it suitable for phase-change contrast agents, as reported in a 2024 study published in Biomaterials Science. The compound's unique properties allow for enhanced imaging resolution while maintaining excellent biocompatibility profiles.

The safety profile of this compound has been extensively evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) investigated its metabolic pathways and potential bioaccumulation risks. While the compound shows low acute toxicity, the studies emphasize the need for proper handling procedures due to its potential environmental persistence, characteristic of many perfluorinated compounds.

Emerging applications in materials science have also been reported. A 2024 study in Advanced Materials demonstrated its use in creating superhydrophobic coatings with exceptional durability. The perfluorinated chain provides outstanding chemical resistance, while the bromine end-group enables covalent attachment to various substrates, opening new possibilities for surface modification technologies.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the production efficiency of 1-bromo-1,1,2,2,3,3,4,4-octafluorobutane. A 2023 Organic Process Research & Development paper detailed an optimized manufacturing process that reduces byproduct formation and improves yield, addressing previous scalability challenges associated with this specialty chemical.

Looking forward, researchers anticipate expanded applications of this compound in targeted drug delivery systems, where its fluorinated nature could enable novel approaches to overcoming biological barriers. Several pharmaceutical companies have included derivatives of 558-86-1 in their preclinical pipelines, particularly for central nervous system targets where blood-brain barrier penetration is crucial.

This research brief underscores the growing importance of 1-bromo-1,1,2,2,3,3,4,4-octafluorobutane across multiple scientific disciplines. As synthetic methodologies advance and our understanding of fluorinated compounds deepens, this molecule is poised to play an increasingly significant role in the development of next-generation pharmaceuticals, advanced materials, and medical imaging technologies.